Cas no 873433-11-5 (1-(5-methyl-2-furyl)methylpiperazine)
1-(5-methyl-2-furyl)methylpiperazine Chemical and Physical Properties
Names and Identifiers
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- 1-((5-Methylfuran-2-yl)methyl)piperazine
- 1-[(5-Methyl-2-furyl)methyl]piperazine
- CS-0281630
- AKOS003237551
- MFCD07612572
- SCHEMBL1087566
- DTXSID20586295
- EN300-763533
- 873433-11-5
- 1-[(5-methylfuran-2-yl)methyl]piperazine
- SB61996
- STK473426
- BBL017708
- 1-(5-methyl-2-furyl)methylpiperazine
-
- MDL: MFCD07612572
- Inchi: 1S/C10H16N2O/c1-9-2-3-10(13-9)8-12-6-4-11-5-7-12/h2-3,11H,4-8H2,1H3
- InChI Key: YJXYDJCNUAXWKY-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1CN1CCNCC1
Computed Properties
- Exact Mass: 180.126263138g/mol
- Monoisotopic Mass: 180.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 28.4Ų
1-(5-methyl-2-furyl)methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM113948-1g |
1-[(5-methyl-2-furyl)methyl]piperazine |
873433-11-5 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM113948-5g |
1-[(5-methyl-2-furyl)methyl]piperazine |
873433-11-5 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM113948-10g |
1-[(5-methyl-2-furyl)methyl]piperazine |
873433-11-5 | 95% | 10g |
$1080 | 2021-08-06 | |
| TRC | M593075-50mg |
1-[(5-methyl-2-furyl)methyl]piperazine |
873433-11-5 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M593075-100mg |
1-[(5-methyl-2-furyl)methyl]piperazine |
873433-11-5 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M593075-500mg |
1-[(5-methyl-2-furyl)methyl]piperazine |
873433-11-5 | 500mg |
$ 340.00 | 2022-06-03 | ||
| abcr | AB265165-1 g |
1-[(5-Methyl-2-furyl)methyl]piperazine |
873433-11-5 | 1 g |
€385.20 | 2023-07-20 | ||
| abcr | AB265165-5 g |
1-[(5-Methyl-2-furyl)methyl]piperazine |
873433-11-5 | 5 g |
€1,362.20 | 2023-07-20 | ||
| Chemenu | CM113948-1g |
1-[(5-methyl-2-furyl)methyl]piperazine |
873433-11-5 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM113948-5g |
1-[(5-methyl-2-furyl)methyl]piperazine |
873433-11-5 | 95% | 5g |
$*** | 2023-05-29 |
1-(5-methyl-2-furyl)methylpiperazine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-(5-methyl-2-furyl)methylpiperazine
Introduction to CAS No. 873433-11-5: 1-(5-Methyl-2-Furyl)methylpiperazine
CAS No. 873433-11-5, commonly referred to as 1-(5-methyl-2-furyl)methylpiperazine, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique structural properties and bioavailability. The presence of the 5-methyl-2-furyl group introduces additional functionality, making this compound a promising candidate for various applications.
The synthesis of 1-(5-methyl-2-furyl)methylpiperazine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, ensuring its suitability for both research and industrial applications. The structure of this compound is characterized by a piperazine ring attached to a methyl group, which is further connected to a furan moiety substituted with a methyl group at the 5-position. This structural arrangement imparts unique electronic and steric properties to the molecule, making it an attractive target for further study.
Recent research findings have highlighted the potential of CAS No. 873433-11-5 as a bioactive agent with promising pharmacological properties. Studies conducted in vitro have demonstrated its ability to modulate key cellular pathways, suggesting its potential role in the treatment of various diseases. For instance, investigations into its anti-inflammatory and antioxidant activities have revealed significant potential in mitigating oxidative stress-related disorders. Additionally, preliminary studies on its antitumor activity have shown promising results, indicating its potential as a candidate for anticancer drug development.
The pharmacokinetic profile of 1-(5-methyl-2-furyl)methylpiperazine has also been extensively studied, with findings suggesting favorable absorption and distribution characteristics. These properties are crucial for its potential use as an orally administered drug. Furthermore, toxicity studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its safe use in humans.
In terms of applications, CAS No. 873433-11-5 has been explored in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Its ability to interact with specific molecular targets makes it a versatile tool for drug discovery efforts. Researchers are also investigating its potential as a lead compound for the development of novel therapeutic agents with improved efficacy and reduced side effects.
The growing interest in 1-(5-methyl-2-furyl)methylpiperazine can be attributed to its unique chemical structure and promising biological activities. As research continues to uncover new insights into its properties and mechanisms of action, this compound is expected to play an increasingly important role in the development of innovative treatments for various diseases.
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